Cas no 462094-73-1 (N-(2-Bromophenyl)benzofuran-2-carboxamide)

• Product Name: N-(2-Bromophenyl)benzofuran-2-carboxamide
• CAS No: 462094-73-1
• MF: C₁₅H₁₀BrNO₂
• MW: 316.149403095245
• CID: 1092531
• PubChem ID: 854376
• Update Time: 2025-05-24

N-(2-Bromophenyl)benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromophenyl)benzofuran-2-carboxamide
• N-(2-bromophenyl)-1-benzofuran-2-carboxamide
• Z27784674
• BENZOFURAN-2-CARBOXYLIC ACID (2-BROMO-PHENYL)-AMIDE
• 462094-73-1
• AKOS000182716

• Inchi： 1S/C15H10BrNO2/c16-11-6-2-3-7-12(11)17-15(18)14-9-10-5-1-4-8-13(10)19-14/h1-9H,(H,17,18)
• InChI Key： LEJXUQMSYSSPBV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 314.98949g/mol
• Monoisotopic Mass: 314.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.2Ų

Additional information on N-(2-Bromophenyl)benzofuran-2-carboxamide

Comprehensive Overview of N-(2-Bromophenyl)benzofuran-2-carboxamide (CAS No. 462094-73-1)

N-(2-Bromophenyl)benzofuran-2-carboxamide (CAS No. 462094-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzofuran core and bromophenyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in benzofuran derivatives stems from their broad pharmacological potential, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are actively exploring N-(2-Bromophenyl)benzofuran-2-carboxamide as a scaffold for developing novel therapeutics, especially in the context of personalized medicine and targeted drug delivery. These applications align with current trends in precision healthcare, where molecular specificity is paramount.

From a synthetic chemistry perspective, CAS No. 462094-73-1 exemplifies the importance of heterocyclic compounds in modern organic synthesis. Its bromine atom offers a reactive site for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This adaptability makes it a preferred choice for constructing complex molecular architectures in medicinal chemistry programs.

In materials science, benzofuran-based compounds like N-(2-Bromophenyl)benzofuran-2-carboxamide are investigated for their optoelectronic properties. Their potential applications in organic light-emitting diodes (OLEDs) and photovoltaic cells resonate with the global push for sustainable energy solutions. The compound's conjugated system and electron-rich nature contribute to charge transport characteristics desirable for next-generation electronic devices.

Quality control and analytical characterization of CAS No. 462094-73-1 typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are critical for research applications. The pharmaceutical industry particularly emphasizes stringent quality standards for such intermediates to guarantee reproducible results in biological studies.

Environmental and safety considerations for handling N-(2-Bromophenyl)benzofuran-2-carboxamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments and the use of personal protective equipment are recommended. These precautions align with the broader scientific community's commitment to green chemistry principles and workplace safety standards.

The commercial availability of CAS No. 462094-73-1 through specialty chemical suppliers has facilitated its adoption across various research domains. Pricing and packaging options typically cater to both small-scale academic investigations and larger industrial requirements. Recent market analyses indicate growing demand for such high-purity research chemicals, driven by expanding drug discovery initiatives worldwide.

Future research directions for N-(2-Bromophenyl)benzofuran-2-carboxamide may explore its potential in computational drug design and structure-activity relationship (SAR) studies. The integration of artificial intelligence in molecular modeling could accelerate the identification of optimal derivatives with enhanced therapeutic profiles. Such approaches address the pharmaceutical industry's need for accelerated discovery timelines and reduced development costs.

In conclusion, N-(2-Bromophenyl)benzofuran-2-carboxamide (CAS No. 462094-73-1) represents an important building block in contemporary chemical research. Its multifaceted applications across pharmaceuticals and materials science underscore the continuing relevance of heterocyclic chemistry in addressing modern scientific challenges. As research progresses, this compound will likely contribute to advancements in both human health and technological innovation.